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For Researchers, Scientists, and Drug Development Professionals

Abstract

Sceleratine N-oxide, a pyrrolizidine alkaloid, is a naturally occurring compound found in
specific plant species. This technical guide provides a comprehensive overview of its discovery,
natural sources, and available analytical data. While information on its biological activity and
specific signaling pathways remains limited in publicly accessible literature, this document
consolidates the current knowledge, including general experimental protocols for the isolation
of related compounds, to serve as a foundational resource for researchers in natural product
chemistry, toxicology, and drug development.

Discovery and Natural Occurrence

Sceleratine N-oxide was first reported in the scientific literature in 1985 by Bredenkamp,
Drewes, and Hodges. Their research identified the compound in the plant species Senecio
latifolius, a member of the Asteraceae family. Pyrrolizidine alkaloids and their N-oxides are
known to be prevalent in the genus Senecio. These compounds often coexist with other
alkaloids, contributing to the plant's chemical defense mechanisms.

The N-oxide functional group is a common feature of alkaloids in their natural state within the
plant. It is believed that N-oxidation serves as a detoxification mechanism for the plant itself
and can influence the bioavailability and toxicity of the alkaloid in herbivores.
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Physicochemical Properties

A summary of the known physicochemical properties of Sceleratine N-oxide is presented in

the table below.

Property Value
Molecular Formula C18H27NOs
Molecular Weight 385.41 g/mol
CAS Number 103184-92-5

Experimental Protocols: Isolation of Pyrrolizidine
Alkaloids from Senecio Species

While a specific, detailed protocol for the isolation of Sceleratine N-oxide is not readily
available in the reviewed literature, a general methodology for the extraction and separation of
pyrrolizidine alkaloids from Senecio plant material can be described. This protocol typically
involves solvent extraction followed by acid-base partitioning and chromatographic purification.

General Extraction and Isolation Workflow

The following diagram outlines a typical workflow for the isolation of pyrrolizidine alkaloids from

Senecio species.

Pyrrolizidine Alkaloid Tertiary Pyrrolizidine
N-oxide (e.g., Sceleratine N-oxide) Alkaloid
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 To cite this document: BenchChem. [Sceleratine N-oxide: A Technical Guide on its Discovery,
Natural Occurrence, and Analysis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15146759#sceleratine-n-oxide-discovery-and-
natural-occurrence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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